Cas no 125294-45-3 (Tert-butyl Thiophene-3-carboxylate)
125294-45-3 structure
Product Name:Tert-butyl Thiophene-3-carboxylate
CAS No:125294-45-3
MF:C9H12O2S
MW:184.255381584167
CID:1218058
PubChem ID:42609236
Update Time:2025-04-20
Tert-butyl Thiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl thiophene-3-carboxylate
- FT-0652584
- 3-thiophenecarboxylic acid tert-butyl ester
- S09-0051
- t-butyl 3-thienoate
- SBB069231
- A805366
- 125294-45-3
- DB-299263
- BS-34603
- DTXSID10654957
- tert-butylthiophene-3-carboxylate
- AKOS013212240
- Tert-butyl Thiophene-3-carboxylate
-
- Inchi： 1S/C9H12O2S/c1-9(2,3)11-8(10)7-4-5-12-6-7/h4-6H,1-3H3
- InChI Key： YPPDPANYMIUZJG-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 184.05580079g/mol
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.5Ų
Tert-butyl Thiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ91096-1g |
tert-Butyl thiophene-3-carboxylate |
125294-45-3 | 96% | 1g |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AZ91096-5g |
tert-Butyl thiophene-3-carboxylate |
125294-45-3 | 96% | 5g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AZ91096-10g |
tert-Butyl thiophene-3-carboxylate |
125294-45-3 | 96% | 10g |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AZ91096-25g |
tert-Butyl thiophene-3-carboxylate |
125294-45-3 | 96% | 25g |
$923.00 | 2024-04-20 | |
| Ambeed | A729699-1g |
tert-Butyl thiophene-3-carboxylate |
125294-45-3 | 96% | 1g |
$303.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1764047-1g |
tert-Butyl thiophene-3-carboxylate |
125294-45-3 | 98% | 1g |
￥2545.00 | 2024-08-09 |
Tert-butyl Thiophene-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:125294-45-3)Tert-butyl Thiophene-3-carboxylate
Order Number:A805366
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):273.0
Email:sales@amadischem.com
Tert-butyl Thiophene-3-carboxylate Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
125294-45-3 (Tert-butyl Thiophene-3-carboxylate) Related Products
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- 6007-85-8(3,4-Thiophenedicarboxylic Anhydride)
- 5751-80-4(Ethyl thiophene-3-carboxylate)
- 19163-50-9(Ethyl 5-methylthiophene-3-carboxylate)
- 174359-81-0(3-Thiophenecarboxylic acid, propyl ester)
- 61755-84-8(Methyl 4-methylthiophene-3-carboxylate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:125294-45-3)Tert-butyl Thiophene-3-carboxylate
Purity:99%
Quantity:1g
Price ($):273.0